2-Propanethiol
2-Propanethiol
2-Propanethiol is a volatile sulfur compound that is reported to occur in irradiated beef.
2-Propanethiol is a sulfur compound, which belongs to the family of volatile organic compounds (VOCs). It is a potential aroma ingredient of a variety of foods and beverages.
2-Propanethiol, also known as 2-mercaptopropane or 2-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 2-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-propanethiol is primarily located in the cytoplasm. 2-Propanethiol is a strong, gassy, and meaty tasting compound that can be found in potato. This makes 2-propanethiol a potential biomarker for the consumption of this food product.
Isopropyl mercaptan is a white liquid with a strong skunk-like odor. (USCG, 1999)
Propane-2-thiol is an alkanethiol that is propane substituted by a sulfanyl group at position 2.
2-Propanethiol is a sulfur compound, which belongs to the family of volatile organic compounds (VOCs). It is a potential aroma ingredient of a variety of foods and beverages.
2-Propanethiol, also known as 2-mercaptopropane or 2-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 2-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-propanethiol is primarily located in the cytoplasm. 2-Propanethiol is a strong, gassy, and meaty tasting compound that can be found in potato. This makes 2-propanethiol a potential biomarker for the consumption of this food product.
Isopropyl mercaptan is a white liquid with a strong skunk-like odor. (USCG, 1999)
Propane-2-thiol is an alkanethiol that is propane substituted by a sulfanyl group at position 2.
Brand Name:
Vulcanchem
CAS No.:
75-33-2
VCID:
VC21257183
InChI:
InChI=1S/C3H8S/c1-3(2)4/h3-4H,1-2H3
SMILES:
CC(C)S
Molecular Formula:
C3H8S
Molecular Weight:
76.16 g/mol
2-Propanethiol
CAS No.: 75-33-2
Reference Standards
Cat. No.: VC21257183
Molecular Formula: C3H8S
Molecular Weight: 76.16 g/mol
* For research use only. Not for human or veterinary use.
| Description | 2-Propanethiol is a volatile sulfur compound that is reported to occur in irradiated beef. 2-Propanethiol is a sulfur compound, which belongs to the family of volatile organic compounds (VOCs). It is a potential aroma ingredient of a variety of foods and beverages. 2-Propanethiol, also known as 2-mercaptopropane or 2-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 2-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-propanethiol is primarily located in the cytoplasm. 2-Propanethiol is a strong, gassy, and meaty tasting compound that can be found in potato. This makes 2-propanethiol a potential biomarker for the consumption of this food product. Isopropyl mercaptan is a white liquid with a strong skunk-like odor. (USCG, 1999) Propane-2-thiol is an alkanethiol that is propane substituted by a sulfanyl group at position 2. |
|---|---|
| CAS No. | 75-33-2 |
| Molecular Formula | C3H8S |
| Molecular Weight | 76.16 g/mol |
| IUPAC Name | propane-2-thiol |
| Standard InChI | InChI=1S/C3H8S/c1-3(2)4/h3-4H,1-2H3 |
| Standard InChI Key | KJRCEJOSASVSRA-UHFFFAOYSA-N |
| SMILES | CC(C)S |
| Canonical SMILES | CC(C)S |
| Boiling Point | 126.6 °F at 760 mm Hg (USCG, 1999) 52.5 °C |
| Colorform | Colorless liquid |
| Flash Point | -30 °F (USCG, 1999) -30 °F (Open cup) |
| Melting Point | -202.8 °F (USCG, 1999) -130.5 °C Mp -130.7 ° -130.7 °C -130.7°C |
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